molecular formula C9H17N B8806898 cis-Decahydroisoquinoline

cis-Decahydroisoquinoline

Cat. No. B8806898
M. Wt: 139.24 g/mol
InChI Key: NENLYAQPNATJSU-DTWKUNHWSA-N
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Description

Cis-Decahydroisoquinoline is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.
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properties

Product Name

cis-Decahydroisoquinoline

Molecular Formula

C9H17N

Molecular Weight

139.24 g/mol

IUPAC Name

(4aS,8aS)-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline

InChI

InChI=1S/C9H17N/c1-2-4-9-7-10-6-5-8(9)3-1/h8-10H,1-7H2/t8-,9+/m0/s1

InChI Key

NENLYAQPNATJSU-DTWKUNHWSA-N

Isomeric SMILES

C1CC[C@@H]2CNCC[C@@H]2C1

Canonical SMILES

C1CCC2CNCCC2C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In this invention, when synthetic isoquinoline or refined coal tar isoquinoline or partially hydrogenated isoquinoline is used as the raw material, it is hydrogenated in its unmodified form in the presence of a ruthenium catalyst to produce decahydroisoquinoline.
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Synthesis routes and methods II

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In an autoclave, 120 g (0.93 mol) of the aforementioned desulfurized isoquinoline 6 g of 5% ruthenium-carbon (Ru/C) catalyst were subjected to hydrogenation at a temperature of 180° C. under a hydrogen pressure of 140 kg/cm2 ·G for 60 hours. The total amount of hydrogen absorbed during the reaction was 4.9 moles and the molar ratio of the absorbed hydrogen to isoquinoline was 5.3. The reaction mixture obtained after separation of the catalyst by filtration was analyzed by gas chromatography. It was found to contain 88% of decahydroisoquinoline. By distilling this reaction mixture, 98 g (76% in yield) of decahydroisoquinoline (197° C. to 210° C. fraction) was obtained. The trans/cis ratio of this decahydroisoquinoline was found to be 6/4.
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